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Compound of Interest

Compound Name: 4-Ethynylbenzenesulfonamide

Cat. No.: B595045

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-
Ethynylbenzenesulfonamide, a compound of interest in pharmaceutical research and
development. The following sections detail its hazardous properties, recommended handling
procedures, emergency protocols, and available physical and chemical data. This document is
intended to supplement, not replace, institutional safety protocols and Safety Data Sheets
(SDS).

Hazard Identification and Classification

4-Ethynylbenzenesulfonamide is classified as a hazardous substance. All personnel handling
this compound should be thoroughly familiar with its potential hazards.

GHS Hazard Classification:[1]
 Skin Irritation: Category 2[1]
e Eye Irritation: Category 2[1]

o Acute Oral Toxicity: While specific data for 4-Ethynylbenzenesulfonamide is not readily
available, related sulfonamide compounds have shown to be harmful if swallowed.[2][3]

Signal Word: Warning[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b595045?utm_src=pdf-interest
https://www.benchchem.com/product/b595045?utm_src=pdf-body
https://www.benchchem.com/product/b595045?utm_src=pdf-body
https://www.benchchem.com/product/b595045?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethynylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethynylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethynylbenzenesulfonamide
https://www.benchchem.com/product/b595045?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Aminoethyl_benzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethynylbenzenesulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Statements:[1]

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

Precautionary Statements:[1]

P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

e P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

e P362+P364: Take off contaminated clothing and wash it before reuse.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 4-Ethynylbenzenesulfonamide

is provided below.

Property Value Source
Molecular Formula CsH7NO:2S PubChem[1]
Molecular Weight 181.21 g/mol PubChem[1]
White to yellowish crystalline ]
Appearance ChemicalBook
powder
Melting Point 150-152 °C ChemicalBook
Solubility Soluble in Methanol/DMSO Chemicea Pharmaceuticals[4]
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Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk of exposure and
ensure the stability of the compound.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat or
other protective clothing should be worn.

» Respiratory Protection: If working outside of a fume hood or if dusts are generated, a
NIOSH-approved respirator with an appropriate particulate filter should be used.

General Hygiene Practices:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Remove contaminated clothing and wash before reuse.
Storage:
» Store in a tightly sealed container in a cool, dry, and well-ventilated place.

o Keep away from strong oxidizing agents.

Emergency Procedures
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In the event of an emergency, follow the procedures outlined below and any institution-specific
protocols.

First Aid Measures

The following diagram illustrates the immediate first aid steps to be taken upon exposure to 4-
Ethynylbenzenesulfonamide.

Immediate Action
Exposure Route

Do NOT induce vomiting.

Ingestion P Rinse mouth with water.

Move person to fresh air.
Inhalation »>| If not breathing, give artificial respiration.

Medical Attention

Seek Immediate
BN Medical Attention

Immediately rinse with plenty of water for at least 15 minutes,
lifting upper and lower eyelids.
Remove contact lenses if present and easy to do.

\

Eye Contact

Skin Contact

> Immediately wash with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

Click to download full resolution via product page

Caption: First aid procedures for 4-Ethynylbenzenesulfonamide exposure.

Spill and Leak Procedures

A systematic approach is necessary for handling spills to prevent exposure and environmental
contamination. The following workflow outlines the recommended procedure for a minor
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chemical spill. For major spills, evacuate the area and contact emergency personnel

Evacuate Immediate Area
& Alert Others

immediately.

:

Assess the Spill
(Minor vs. Major)

Major Spill:
Evacuate Lab
Call Emergency Services

Minor Spill:
Proceed with Caution

i

Wear Appropriate PPE:
Gloves, Goggles, Respirator

'

Contain the Spill with
Inert Absorbent Material

'

Carefully Collect Absorbed Material
into a Labeled Waste Container

'

Decontaminate the Area
with Soap and Water

'

Dispose of Waste According to
Institutional and Local Regulations

Spill Cleaned Up
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Click to download full resolution via product page
Caption: Workflow for responding to a 4-Ethynylbenzenesulfonamide spill.
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or appropriate foam.

o Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition
products such as carbon oxides, nitrogen oxides, and sulfur oxides may be produced.

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.

Toxicological Information

Currently, there is limited publicly available quantitative toxicological data, such as LD50
(median lethal dose) or LC50 (median lethal concentration), for 4-
Ethynylbenzenesulfonamide. The primary known toxicological effects are skin and eye
irritation based on GHS classifications.[1] The toxicological properties have not been fully
investigated.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-
Ethynylbenzenesulfonamide are not available in the public domain. Standard OECD
(Organisation for Economic Co-operation and Development) guidelines for testing of chemicals
for acute oral, dermal, and inhalation toxicity, as well as skin and eye irritation, would be
appropriate methodologies to determine the specific toxicological profile of this compound.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for
professional safety advice or a formal Safety Data Sheet (SDS). Users should always consult
the most current SDS for 4-Ethynylbenzenesulfonamide and follow all applicable local, state,
and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Ethynylbenzenesulfonamide | CBH7NO2S | CID 44457221 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. 4-Ethylbenzenesulfonamide | CBH11NO2S | CID 222870 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. 4-(2-Aminoethyl)benzenesulfonamide | CBH12N202S | CID 169682 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. chemicea.com [chemicea.com]

 To cite this document: BenchChem. [4-Ethynylbenzenesulfonamide: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595045#4-ethynylbenzenesulfonamide-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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